Cas no 1211536-90-1 (6-Bromo-3-chloro-2-(trifluoromethyl)pyridine)

• Product Name: 6-Bromo-3-chloro-2-(trifluoromethyl)pyridine
• CAS No: 1211536-90-1
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• MDL: MFCD16609908
• CID: 1090623
• PubChem ID: 72183131
• Update Time: 2025-10-31

6-Bromo-3-chloro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-2-(trifluoromethyl)pyridine
• 6-Bromo-3-chloro-2-trifluoromethyl-pyridine
• AB71079
• DTXSID80858622
• CS-0376007
• SCHEMBL9106225
• 1211536-90-1

• MDL： MFCD16609908
• Inchi： 1S/C6H2BrClF3N/c7-4-2-1-3(8)5(12-4)6(9,10)11/h1-2H
• InChI Key： XLIIXISXSYYYSZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(F)(F)F)=N1)Cl

Computed Properties

• Exact Mass: 258.90100
• Monoisotopic Mass: 258.90112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.51630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 6-Bromo-3-chloro-2-(trifluoromethyl)pyridine

Introduction to 6-Bromo-3-chloro-2-(trifluoromethyl)pyridine (CAS No. 1211536-90-1)

6-Bromo-3-chloro-2-(trifluoromethyl)pyridine, with the CAS number 1211536-90-1, is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique combination of bromine, chlorine, and trifluoromethyl substituents, which endow it with a range of desirable properties for various applications, particularly in the development of pharmaceuticals and agrochemicals.

The molecular structure of 6-Bromo-3-chloro-2-(trifluoromethyl)pyridine consists of a pyridine ring substituted with a bromine atom at the 6-position, a chlorine atom at the 3-position, and a trifluoromethyl group at the 2-position. This arrangement provides a rich platform for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules. The presence of these substituents also imparts specific electronic and steric properties that can influence the reactivity and biological activity of the final products.

In recent years, 6-Bromo-3-chloro-2-(trifluoromethyl)pyridine has been extensively studied for its potential use in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of novel compounds with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of a series of pyridyl derivatives with potent antiviral activity against influenza A virus. The bromine and chlorine substituents were found to play crucial roles in enhancing the antiviral efficacy, while the trifluoromethyl group contributed to improved metabolic stability.

Beyond antiviral applications, 6-Bromo-3-chloro-2-(trifluoromethyl)pyridine has also shown promise in the development of anticancer agents. A recent publication in Chemical Communications reported the synthesis and evaluation of a series of pyridyl derivatives derived from this compound, which exhibited significant cytotoxic activity against various cancer cell lines. The authors attributed this activity to the unique electronic properties imparted by the trifluoromethyl group, which facilitated selective targeting of cancer cells while minimizing toxicity to normal cells.

The versatility of 6-Bromo-3-chloro-2-(trifluoromethyl)pyridine extends to its use in agrochemical applications. Research conducted by scientists at a leading agricultural research institute demonstrated that this compound can serve as an effective starting material for the synthesis of novel herbicides and fungicides. The combination of bromine, chlorine, and trifluoromethyl substituents provides enhanced selectivity and efficacy against target pests while minimizing environmental impact. This makes it an attractive candidate for developing sustainable agricultural solutions.

In addition to its utility as an intermediate in synthetic chemistry, 6-Bromo-3-chloro-2-(trifluoromethyl)pyridine has also been explored for its potential as a ligand in coordination chemistry. A study published in Inorganic Chemistry reported the synthesis and characterization of metal complexes featuring this ligand. The authors found that the unique electronic properties of the ligand influenced the coordination geometry and stability of the resulting complexes, which could have implications for catalytic applications and materials science.

The synthesis of 6-Bromo-3-chloro-2-(trifluoromethyl)pyridine typically involves multistep procedures that require careful control over reaction conditions to ensure high yields and purity. One common approach involves starting from 2-trifluoromethylpyridine, which is then sequentially brominated and chlorinated using appropriate reagents under controlled conditions. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste generation and reduce energy consumption.

The safety profile of 6-Bromo-3-chloro-2-(trifluoromethyl)pyridine is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE), working under well-ventilated conditions, and following established guidelines for waste disposal.

In conclusion, 6-Bromo-3-chloro-2-(trifluoromethyl)pyridine (CAS No. 1211536-90-1) is a highly functionalized pyridine derivative with significant potential in various fields, including medicinal chemistry, agrochemicals, and coordination chemistry. Its unique combination of substituents provides a rich platform for further chemical modifications and biological evaluations. Ongoing research continues to uncover new applications and properties of this compound, solidifying its importance as a valuable tool in modern chemical research.